Cas no 1416990-18-5 (methyl 2-(bromomethyl)-3-methylbenzoate)

• Product Name: methyl 2-(bromomethyl)-3-methylbenzoate
• CAS No: 1416990-18-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.0971
• MDL: MFCD30663000
• CID: 4765234
• Update Time: 2026-02-26

methyl 2-(bromomethyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromomethyl-3-methylbenzoate
• methyl 2-(bromomethyl)-3-methylbenzoate

• MDL： MFCD30663000
• Inchi： 1S/C10H11BrO2/c1-7-4-3-5-8(9(7)6-11)10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： ZQOXPOMGJPKOKK-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C1C(C(=O)OC([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on methyl 2-(bromomethyl)-3-methylbenzoate

Methyl 2-(Bromomethyl)-3-methylbenzoate (CAS No. 1416990-18-5): A Versatile Intermediate in Organic Synthesis

Methyl 2-(bromomethyl)-3-methylbenzoate (CAS No. 1416990-18-5) is a highly valuable organic intermediate widely used in pharmaceutical, agrochemical, and material science research. This compound, with its unique bromomethyl functional group, serves as a crucial building block for synthesizing more complex molecules. Its molecular formula is C₁₀H₁₁BrO₂, and it typically appears as a white to off-white crystalline powder under standard conditions.

The growing interest in methyl 2-(bromomethyl)-3-methylbenzoate applications stems from its role in cross-coupling reactions, a hot topic in modern organic chemistry. Researchers particularly value its utility in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are frequently searched terms in chemical databases. The compound's electron-withdrawing ester group and reactive bromomethyl moiety make it an ideal candidate for constructing various heterocyclic compounds that are essential in drug discovery.

Recent trends in green chemistry have sparked interest in optimizing the synthesis of methyl 2-(bromomethyl)-3-methylbenzoate to reduce environmental impact. Many researchers are investigating catalyst-free reactions and solvent-free conditions for its preparation, addressing common search queries about sustainable chemical synthesis. The compound's stability under various conditions makes it particularly attractive for industrial-scale applications where process efficiency is paramount.

In pharmaceutical research, methyl 2-(bromomethyl)-3-methylbenzoate CAS 1416990-18-5 has gained attention for its potential in developing small molecule inhibitors. The recent surge in searches for COVID-19 therapeutic candidates and cancer drug intermediates has highlighted the importance of such versatile building blocks. Its structural features allow for easy modification, enabling medicinal chemists to rapidly explore structure-activity relationships in drug development programs.

The material science community has also shown increasing interest in 2-(bromomethyl)-3-methylbenzoate derivatives for creating functional polymers and advanced materials. With the growing demand for organic electronics and energy storage materials, this compound serves as a key precursor for synthesizing monomers with tailored properties. Researchers frequently search for information about its polymerization behavior and thermal stability, reflecting current industry needs.

Quality control of methyl 2-(bromomethyl)-3-methylbenzoate is another area receiving significant attention. Analytical chemists often search for HPLC methods and spectroscopic characterization data (NMR, MS) to ensure product purity. The compound typically shows characteristic peaks in 1H NMR (δ 2.35 for methyl, 4.65 for bromomethyl, and 3.90 for methoxy protons) and appears around m/z 242/244 (M+) in mass spectrometry, information highly sought after by quality control specialists.

Storage and handling of methyl 2-(bromomethyl)-3-methylbenzoate 1416990-18-5 require standard precautions for organobromine compounds. While not classified as hazardous under normal conditions, it should be stored in amber glass containers under inert atmosphere to prevent degradation. These practical considerations generate numerous search queries from laboratory technicians and process chemists working with this material.

The market for methyl 2-(bromomethyl)-3-methylbenzoate has shown steady growth, driven by increasing demand from contract research organizations and generic drug manufacturers. Price trends and supply chain information for this compound are frequently searched topics, reflecting the business aspects of chemical procurement. Several manufacturers have developed cost-effective synthesis routes to meet the growing demand while maintaining high purity standards.

Future research directions for CAS 1416990-18-5 applications may include exploration in bioconjugation chemistry and click chemistry applications, areas that have seen exponential growth in publications. The compound's potential in creating fluorescent probes and biochemical tools aligns well with current trends in chemical biology research, making it a compound to watch in coming years.

For synthetic chemists working with methyl 2-(bromomethyl)-3-methylbenzoate, understanding its reaction kinetics and compatibility with various catalysts remains a key focus area. The compound's behavior under different pH conditions and its solubility profile in various organic solvents are practical considerations that generate significant search traffic from researchers designing new synthetic routes.